Cas no 63038-26-6 (Methyl (2S)-2-amino-3,3-dimethylbutanoate)

Methyl (2S)-2-amino-3,3-dimethylbutanoate is a chiral ester derivative of the non-proteinogenic amino acid 2-aminoisobutyric acid (AIB). Its stereospecific (S)-configuration and sterically hindered tert-butyl-like side chain make it a valuable building block in asymmetric synthesis and peptide modification. The methyl ester group enhances solubility in organic solvents, facilitating its use in coupling reactions. This compound is particularly useful in medicinal chemistry for introducing conformational constraints into peptide backbones, improving metabolic stability and bioavailability. Its high purity and defined stereochemistry ensure reproducibility in synthetic applications, making it a preferred choice for researchers developing peptidomimetics and bioactive molecules.

Methyl (2S)-2-amino-3,3-dimethylbutanoate structure

63038-26-6 structure

Product Name:Methyl (2S)-2-amino-3,3-dimethylbutanoate

CAS No:63038-26-6

MF:C₇H₁₅NO₂

MW:145.1995

MDL:MFCD00137409

CID:427443

PubChem ID:253659691

Update Time:2025-11-02

Methyl (2S)-2-amino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl 2-amino-3,3-dimethylbutanoate
- L-tert-Leucine Methyl Ester
- L-Valine, 3-methyl-, methyl ester
- METHYL (2S)-2-AMINO-3,3-DIMETHYLBUTANOATE
- (S)-2-amino-3,3-dimethyl-butyric acid methyl ester
- (S)-ter-leucine methyl ester
- (S)-tert-butylglycine methyl ester
- 3-Methyl-L-Valine Methyl ester
- methyl L-tert-leucinate
- methyl tert-leucinate
- methylaminodimethylbutanoate
- (S)-2-Amino-3,3-dimethylbutyric Acid Methyl Ester
- H-Tle-OMe
- Methyl (S)-2-Amino-3,3-dimethylbutyrate
- methyl 3-methyl-L-valinate
- t-leucine methyl ester
- L-t-leucine methyl ester
- L-tert-LeucineMethylEster
- tert-butylglycine methyl ester
- WCYLIGGIKNKWQX-RXMQYKEDSA-N
- BCP20355
- SBB086425
- DTXSID20461851
- C16120
- PD196171
- methyl (S)-2-amino-3,3-dimethylbutanoate
- Methyl(2S)-2-amino-3,3-dimethylbutanoate
- HY-I0172B
- SCHEMBL500460
- (S)-Methyl2-amino-3,3-dimethylbutanoate
- 4N-004
- DB-024683
- EN300-83003
- J-502495
- CMPO
- CS-0008693
- AYQ4AC12JA
- DB-009125
- UNII-AYQ4AC12JA
- AKOS005070431
- 63038-26-6
- AKOS015854066
- MFCD00137409
- L0255
- Methyl (2S)-2-amino-3,3-dimethylbutanoate
- MDL： MFCD00137409
- Inchi： 1S/C7H15NO2/c1-7(2,3)5(8)6(9)10-4/h5H,8H2,1-4H3/t5-/m1/s1
- InChI Key： WCYLIGGIKNKWQX-RXMQYKEDSA-N
- SMILES： O(C([H])([H])[H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O

Computed Properties

Exact Mass: 145.11000
Monoisotopic Mass: 145.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 1

Experimental Properties

Boiling Point: 69°C/16mmHg(lit.)
Refractive Index: 1.4300 to 1.4340
PSA: 52.32000
LogP: 1.23310

Methyl (2S)-2-amino-3,3-dimethylbutanoate Security Information

Symbol:
Prompt：warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
Hazardous Material transportation number：UN 1993 3/PG III
HazardClass：IRRITANT
PackingGroup：III
Storage Condition：Sealed in dry,2-8°C

Methyl (2S)-2-amino-3,3-dimethylbutanoate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl (2S)-2-amino-3,3-dimethylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM123216-1g	methyl (S)-2-amino-3,3-dimethylbutanoate	63038-26-6	95%	1g	$321	2021-06-09
TRC	M333335-2.5mg	Methyl (2S)-2-Amino-3,3-dimethylbutanoate	63038-26-6		2.5mg	$ 50.00	2022-06-03
TRC	M333335-5mg	Methyl (2S)-2-Amino-3,3-dimethylbutanoate	63038-26-6		5mg	$ 65.00	2022-06-03
TRC	M333335-25mg	Methyl (2S)-2-Amino-3,3-dimethylbutanoate	63038-26-6		25mg	$ 80.00	2022-06-03
Chemenu	CM123216-1g	methyl (S)-2-amino-3,3-dimethylbutanoate	63038-26-6	95%	1g	$***	2023-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L0255-200mg	Methyl (2S)-2-amino-3,3-dimethylbutanoate	63038-26-6	98.0%(GC&T)	200mg	￥590.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L0255-1g	Methyl (2S)-2-amino-3,3-dimethylbutanoate	63038-26-6	98.0%(GC&T)	1g	￥2275.0	2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L41600-200mg	(S)-Methyl 2-amino-3,3-dimethylbutanoate	63038-26-6		200mg	¥1008.0	2021-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L834841-1g	L-tert-Leucine Methyl Ester	63038-26-6	98%	1g	￥1,724.40	2022-01-10
abcr	AB257243-200 mg	Methyl 2-amino-3,3-dimethylbutanoate, 95% (H-Gly(tBu)-OMe); .	63038-26-6	95%	200mg	€143.00	2023-06-22

Methyl (2S)-2-amino-3,3-dimethylbutanoate Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Related Categories

63038-26-6 (Methyl (2S)-2-amino-3,3-dimethylbutanoate) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Cas no 63038-26-6 (Methyl (2S)-2-amino-3,3-dimethylbutanoate)

Methyl (2S)-2-amino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl (2S)-2-amino-3,3-dimethylbutanoate Security Information

Methyl (2S)-2-amino-3,3-dimethylbutanoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Methyl (2S)-2-amino-3,3-dimethylbutanoate Pricemore >>

Methyl (2S)-2-amino-3,3-dimethylbutanoate Related Literature

Related Categories

63038-26-6 (Methyl (2S)-2-amino-3,3-dimethylbutanoate) Related Products